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Compound of Interest

Compound Name:
1,1'-Sulfonylbis(2-methyl-1H-

imidazole)

Cat. No.: B1352678 Get Quote

Technical Data Sheet: 1,1'-Sulfonylbis(2-methyl-
1H-imidazole)
Audience: Researchers, scientists, and drug development professionals.

Subject: Physicochemical Properties of 1,1'-Sulfonylbis(2-methyl-1H-imidazole)

This document provides core physicochemical data for 1,1'-Sulfonylbis(2-methyl-1H-
imidazole), a compound of interest in pharmaceutical and chemical synthesis.

Core Molecular Information
1,1'-Sulfonylbis(2-methyl-1H-imidazole) is an organic compound that serves as a key

intermediate in various synthetic processes.[1] Its fundamental molecular properties are

summarized below.
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Property Value Source

Molecular Formula C8H10N4O2S [1][2][3][4][5][6]

Molecular Weight 226.26 g/mol [1][2][4][5]

CAS Number 489471-87-6 [2][3][4]

Appearance White crystalline powder [2]

Note: The molecular weight is also cited as 226.3 g/mol and 226.259 g/mol in some sources,

representing minor rounding differences.[3][6]

Logical Relationship of Molecular Components
The molecular formula C8H10N4O2S indicates the elemental composition of the molecule. The

logical relationship between the constituent parts—two 2-methyl-1H-imidazole rings linked by a

sulfonyl group—is visualized below.
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Caption: Molecular structure concept.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1352678?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/1H-Imidazole,%201,1'-sulfonylbis[2-methyl-
https://mof.alfa-chemistry.com/product/sulfonylbis-methyl-1h-imidazole-cas-489471-87-6-345302.html
https://www.calpaclab.com/1-1-sulfonylbis-2-methyl-1h-imidazole-min-98-10-grams/ala-s184747-10g
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=92270&ExtHyperLink=1
https://www.bldpharm.com/products/489471-87-6.html
http://www.chemcd.com/prodetailCCD04560789.html
https://www.benchchem.com/product/b1352678#1-1-sulfonylbis-2-methyl-1h-imidazole-molecular-weight-and-formula
https://www.benchchem.com/product/b1352678#1-1-sulfonylbis-2-methyl-1h-imidazole-molecular-weight-and-formula
https://www.benchchem.com/product/b1352678#1-1-sulfonylbis-2-methyl-1h-imidazole-molecular-weight-and-formula
https://www.benchchem.com/product/b1352678#1-1-sulfonylbis-2-methyl-1h-imidazole-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1352678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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